Cas no 1416819-91-4 ((S)-4-tert-Butyl-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole)
(S)-4-tert-Butyl-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4S)-4-(2-Methyl-2-propanyl)-4,5-dihydro-1,3-oxazol-2-yl]-5-(t rifluoromethyl)pyridine
- (S)-4-tert-butyl-2-(5-(trifluoroMethyl)pyridin-2-yl)-4,5-dihydrooxazole
- 2-[(4S)-4-tert-Butyl-4,5-dihydro-2-oxazolyl]-5-(trifluoromethyl)pyridine
- (S)-4-(tert-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole
- (S)-4-tert-Butyl-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole
-
- MDL: MFCD23701103
- Inchi: 1S/C13H15F3N2O/c1-12(2,3)10-7-19-11(18-10)9-5-4-8(6-17-9)13(14,15)16/h4-6,10H,7H2,1-3H3/t10-/m1/s1
- InChI Key: AATATIAROAAKIN-SNVBAGLBSA-N
- SMILES: FC(C1=CN=C(C=C1)C1=N[C@H](CO1)C(C)(C)C)(F)F
(S)-4-tert-Butyl-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A723430-100mg |
(S)-4-(tert-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole |
1416819-91-4 | 98% 99%ee | 100mg |
$23.0 | 2025-02-20 | |
| Ambeed | A723430-250mg |
(S)-4-(tert-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole |
1416819-91-4 | 98% 99%ee | 250mg |
$53.0 | 2025-02-20 | |
| Ambeed | A723430-500mg |
(S)-4-(tert-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole |
1416819-91-4 | 98% 99%ee | 500mg |
$198.00 | 2021-07-13 | |
| Ambeed | A723430-1g |
(S)-4-(tert-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole |
1416819-91-4 | 98% 99%ee | 1g |
$189.0 | 2025-02-20 | |
| Ambeed | A723430-5g |
(S)-4-(tert-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole |
1416819-91-4 | 98% 99%ee | 5g |
$760.0 | 2025-02-20 | |
| TRC | T205535-1mg |
(S)-4-tert-Butyl-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole |
1416819-91-4 | 1mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T205535-2mg |
(S)-4-tert-Butyl-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole |
1416819-91-4 | 2mg |
$ 65.00 | 2022-06-03 | ||
| TRC | T205535-10mg |
(S)-4-tert-Butyl-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole |
1416819-91-4 | 10mg |
$ 80.00 | 2022-06-03 | ||
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0393-100mg |
(S)-4-tert-Butyl-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole |
1416819-91-4 | 98%,99%e.e. | 100mg |
¥350.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S54970-100mg |
2-[(4S)-4-(2-Methyl-2-propanyl)-4,5-dihydro-1,3-oxazol-2-yl]-5-(t rifluoromethyl)pyridine |
1416819-91-4 | 100mg |
¥226.0 | 2021-09-04 |
(S)-4-tert-Butyl-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on (S)-4-tert-Butyl-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole
Comprehensive Overview of (S)-4-tert-Butyl-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole (CAS No. 1416819-91-4)
The compound (S)-4-tert-Butyl-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole (CAS No. 1416819-91-4) is a chiral oxazole derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the trifluoromethylpyridine moiety and tert-butyl group, contribute to its versatility in drug discovery and material science. Researchers are increasingly interested in this compound due to its stereoselective properties and potential as a building block for bioactive molecules.
In recent years, the demand for chiral auxiliaries and asymmetric catalysts has grown exponentially, driven by the need for enantiomerically pure pharmaceuticals. The (S)-enantiomer of this compound is particularly valuable for its ability to induce chirality in synthetic pathways. Its dihydrooxazole core is a privileged scaffold in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer activities. This aligns with current trends in targeted drug design and personalized medicine.
The presence of the 5-(trifluoromethyl)pyridin-2-yl group enhances the compound's metabolic stability and lipophilicity, key factors in optimizing drug-like properties. These characteristics make it relevant to modern bioisostere strategies, where researchers seek to improve pharmacokinetic profiles of lead compounds. Discussions in scientific forums frequently highlight its potential as a fluorinated building block, reflecting the growing importance of fluorine in drug development.
From a synthetic chemistry perspective, the compound's CAS No. 1416819-91-4 serves as a crucial identifier for researchers investigating heterocyclic compounds with potential biological activity. Its structural complexity presents interesting challenges in stereocontrolled synthesis, a hot topic in organic chemistry circles. The compound's stability under various conditions makes it suitable for high-throughput screening applications, addressing the pharmaceutical industry's need for reliable screening libraries.
Environmental considerations have brought attention to the compound's green chemistry potential. The oxazole ring system can be derived from sustainable synthetic routes, aligning with current green synthesis initiatives. Its potential applications in crop protection formulations also make it relevant to discussions about sustainable agriculture, though specific uses remain under investigation.
Analytical characterization of (S)-4-tert-Butyl-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole typically involves advanced techniques like chiral HPLC and X-ray crystallography to confirm its stereochemical purity. These methods are frequently searched by quality control professionals in the pharmaceutical industry. The compound's spectroscopic fingerprints (NMR, MS) are well-documented, providing valuable reference data for researchers working with similar structures.
In material science applications, the compound's rigid heterocyclic structure and fluorine content suggest potential in specialty polymers and liquid crystals. These applications tap into current interests in functional materials for electronics and optics. While not yet commercially significant in this domain, its structural features warrant further investigation for advanced material development.
The scientific literature reveals growing interest in the compound's potential as a ligand in transition metal catalysis. This application capitalizes on the nitrogen-rich nature of both the pyridine and oxazole moieties, which can coordinate to various metal centers. Such catalytic systems are increasingly important for atom-efficient transformations in pharmaceutical synthesis.
Regulatory aspects of CAS No. 1416819-91-4 remain an area of active discussion, particularly concerning REACH compliance and patent landscapes. These topics frequently appear in industry searches as companies evaluate the compound's commercial viability. The tert-butyl substituent in particular has drawn attention for its influence on the molecule's overall properties and potential intellectual property considerations.
Future research directions for this compound likely include exploration of its structure-activity relationships in various biological contexts and optimization of its synthetic accessibility. The compound exemplifies the continuing importance of heterocyclic chemistry in addressing modern scientific challenges across multiple disciplines.
1416819-91-4 ((S)-4-tert-Butyl-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)